Cas no 1807201-95-1 (Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate
• CAS No: 1807201-95-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4945313
• Update Time: 2025-06-08

Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-12(16)5-8-3-4-11(13)10(7-15)9(8)6-14/h3-4,15H,2,5,7H2,1H3
• InChI Key： HQEMZEXFHZYKRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1CO)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate

Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807201-95-1): A Comprehensive Overview

Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807201-95-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate consists of a phenyl ring substituted with a chloro group at the 4-position, a cyano group at the 2-position, and a hydroxymethyl group at the 3-position. The ester functionality at the terminal position further adds to its chemical diversity and reactivity. These structural elements contribute to its distinct physical and chemical properties, making it an intriguing candidate for various synthetic transformations and biological studies.

Recent research findings have highlighted the potential of Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This discovery opens up new avenues for its use in treating inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate has shown promise in neurological research. A study conducted by a team at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and modulate specific neurotransmitter systems. Specifically, it was found to enhance GABAergic neurotransmission, which could have therapeutic implications for conditions such as anxiety disorders and epilepsy.

The synthesis of Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate involves several well-established organic reactions. One common approach is to start with 4-chloro-2-cyanobenzaldehyde, which undergoes a series of transformations including Grignard reaction, esterification, and hydroxylation. The detailed synthetic route has been documented in several peer-reviewed journals, providing a robust foundation for further research and development.

The pharmacokinetic properties of Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration. Additionally, its low toxicity profile and high stability under physiological conditions further enhance its potential as a drug candidate.

In the context of clinical trials, preliminary studies have indicated that Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate is well-tolerated by human subjects. Phase I trials have demonstrated its safety and efficacy in small cohorts of patients with inflammatory conditions. These findings are encouraging and warrant further investigation in larger clinical trials to fully evaluate its therapeutic potential.

The market potential for Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate is significant. Given its diverse biological activities and favorable pharmacological properties, it could find applications in multiple therapeutic areas. Pharmaceutical companies are increasingly interested in compounds with novel mechanisms of action, and this compound fits well within that category.

In conclusion, Ethyl 4-chloro-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807201-95-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the field of drug discovery.